Cas no 1261725-82-9 (4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone)

• Product Name: 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261725-82-9
• MF: C₁₀H₇BrClF₃O₂
• MW: 331.513592004776
• CID: 4988398
• Update Time: 2025-06-12

4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrClF3O2/c1-5(12)9(16)6-2-3-7(11)8(4-6)17-10(13,14)15/h2-5H,1H3
• InChI Key： BACAKDJNKHQVQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(F)(F)F)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone

Introduction to 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261725-82-9)

4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone, identified by its Chemical Abstracts Service Number (CAS No.) 1261725-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of propiophenones, which are widely recognized for their versatile applications in synthetic chemistry and as intermediates in the synthesis of more complex molecules.

The structural features of 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone make it a valuable building block for the development of novel therapeutic agents. The presence of both bromine and chlorine substituents on the aromatic ring, combined with a trifluoromethoxy group at the propiophenone position, provides multiple reactive sites for further functionalization. This structural diversity allows chemists to explore a wide range of modifications, enabling the design of molecules with tailored biological activities.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds in drug discovery due to their ability to enhance metabolic stability and binding affinity. The halogen atoms in 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone not only serve as handles for further chemical transformations but also contribute to the compound's overall pharmacokinetic properties. Specifically, the electron-withdrawing nature of chlorine and bromine can influence the electronic distribution of the aromatic system, thereby affecting reactivity and interactions with biological targets.

The trifluoromethoxy group is another critical feature that contributes to the unique properties of this compound. Fluoro substituents are known to improve lipophilicity and binding affinity, making them highly desirable in medicinal chemistry. The incorporation of a trifluoromethoxy group into 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone enhances its potential as a scaffold for developing drugs that target receptors or enzymes involved in various diseases.

Recent studies have highlighted the utility of 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease progression. By leveraging the reactive sites on 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone, researchers have been able to develop novel inhibitors that exhibit high selectivity and potency against specific kinases.

Another area where 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone has shown promise is in the development of agrochemicals. The structural complexity of this compound allows for the creation of molecules with enhanced activity against pests and pathogens while maintaining environmental safety. The halogenated aromatic core provides stability under various conditions, ensuring that agrochemical formulations remain effective over time.

The synthesis of 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions, etherification, and condensation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high efficiency.

In conclusion, 4'-Bromo-2-chloro-3'-(trifluoromethoxy)propiophenone (CAS No. 1261725-82-9) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable chemists to design molecules with tailored biological activities, making it an indispensable tool in modern drug discovery. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is expected to grow further.